Cas no 2679-13-2 (2-Azetidinone,1-methyl-)

• Product Name: 2-Azetidinone,1-methyl-
• CAS No: 2679-13-2
• MF: C₄H₇NO
• MW: 85.1044809818268
• CID: 254907
• PubChem ID: 137674
• Update Time: 2025-04-19

2-Azetidinone,1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,1-methyl-
• 1-methylazetidin-2-one
• 1-Methyl-2-azetidinon
• 1-methyl-2-azetidinone
• 1-Methyl-azetidin-2-on
• 1-methyl-azetidin-2-one
• 1-methylazetidine-2-one
• 2H-Azetidin-2-one,2-methyl
• N-methylazetidin-2-one
• N-methylazetidinone
• NSC 280671
• 2H-Azetidin-2-one, 2-methyl-
• DTXSID50181297
• QOEUNLQGZBSTBB-UHFFFAOYSA-N
• NSC280671
• 2679-13-2
• NSC-280671

• Inchi： 1S/C4H7NO/c1-5-3-2-4(5)6/h2-3H2,1H3
• InChI Key： QOEUNLQGZBSTBB-UHFFFAOYSA-N
• SMILES： O=C1CCN1C

Computed Properties

• Exact Mass: 85.05280
• Monoisotopic Mass: 85.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 79.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.083
• Boiling Point: 174.2°C at 760 mmHg
• Flash Point: 76.2°C
• Refractive Index: 1.478
• PSA: 20.31000
• LogP: -0.21360